dimethyl 5-{[ethoxy(oxo)acetyl]amino}isophthalate

• IUPAC Name: dimethyl 5-[(2-ethoxy-2-oxoacetyl)amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C14H15NO7/c1-4-22-14(19)11(16)15-10-6-8(12(17)20-2)5-9(7-10)13(18)21-3/h5-7H,4H2,1-3H3,(H,15,16)
• InChI Key: TWDSJCZGISSVAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=CC(=CC(=C1)C(=O)OC)C(=O)OC
• Molecular Formula: C14H15NO7
• Molecular Weight: 309.27 g/mol

Description

Dimethyl 5-{[ethoxy(oxo)acetyl]amino}isophthalate, also known as DEOI, is a chemical compound that has been widely used in scientific research. It is a derivative of isophthalic acid and is commonly used as an intermediate in the synthesis of various organic compounds. DEOI has been studied extensively for its biochemical and physiological effects, as well as its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of dimethyl 5-{[ethoxy(oxo)acetyl]amino}isophthalate is not fully understood. However, it is believed to act as a nucleophile in various reactions, such as nucleophilic substitution and nucleophilic addition reactions. This compound has also been shown to inhibit the activity of various enzymes, such as acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease. This compound has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

Dimethyl 5-{[ethoxy(oxo)acetyl]amino}isophthalate has several advantages as an intermediate in the synthesis of various organic compounds. It is relatively easy to synthesize and is readily available. This compound is also stable under a wide range of conditions, which makes it an ideal intermediate for various reactions. However, this compound has some limitations in lab experiments. It is toxic and should be handled with care. It is also relatively expensive, which may limit its use in large-scale reactions.

Future Directions

Dimethyl 5-{[ethoxy(oxo)acetyl]amino}isophthalate has several potential future directions for scientific research. It may be used in the synthesis of various new compounds with potential applications in various fields, such as pharmaceuticals, agrochemicals, and materials science. This compound may also be used in the development of new drugs for the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.

Synthesis Methods

Dimethyl 5-{[ethoxy(oxo)acetyl]amino}isophthalate can be synthesized through a multi-step process starting with isophthalic acid. The first step involves the conversion of isophthalic acid to its acid chloride derivative using thionyl chloride. The resulting acid chloride is then reacted with ethyl oxalyl chloride to form the corresponding ethyl ester. The ethyl ester is then reacted with dimethylamine and acetic anhydride to produce this compound.

Scientific Research Applications

Dimethyl 5-{[ethoxy(oxo)acetyl]amino}isophthalate has been widely used in scientific research as an intermediate in the synthesis of various organic compounds. It has been used in the synthesis of various heterocyclic compounds, such as pyrazoles, pyrimidines, and triazoles. This compound has also been used in the synthesis of various pharmaceuticals and agrochemicals.